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Cat. No.: B1216658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromine trifluoride (BrF₃) is a highly reactive and potent fluorinating agent with significant

potential in organic synthesis. Its extreme reactivity, however, presents considerable challenges

for traditional batch chemistry, often leading to poor selectivity and safety hazards. Flow

chemistry offers a compelling solution to these challenges by providing superior control over

reaction parameters, enhancing heat and mass transfer, and improving safety through the use

of small reaction volumes. This document provides detailed application notes and protocols for

the use of bromine trifluoride in continuous flow systems, aimed at researchers, scientists,

and professionals in drug development.

Safety Precautions and Handling
Bromine trifluoride is a toxic, corrosive, and highly reactive substance that reacts violently

with water and organic compounds. All manipulations should be carried out in a well-ventilated

fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant

gloves, a face shield, and a lab coat, must be worn. All equipment must be thoroughly dried

before use to prevent violent reactions. A dry chemical fire extinguisher should be readily

available.
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The choice of reactor material is critical when working with bromine trifluoride due to its high

corrosivity.

Recommended Materials: Perfluoroalkoxy alkanes (PFA), polytetrafluoroethylene (PTFE),

and certain nickel-based alloys like Hastelloy C-276 are recommended for reactor tubing and

components. Stainless steel can be used with caution, but its compatibility should be verified

under the specific reaction conditions.

Incompatible Materials: Glass, and many common metals such as copper and brass, are

incompatible with BrF₃ and should be avoided.

A typical flow chemistry setup for fluorination with bromine trifluoride is depicted below. The

system consists of two syringe pumps to introduce the substrate and the BrF₃ solution, a T-

mixer for efficient mixing, a coiled reactor for the reaction to occur, a back-pressure regulator to

maintain the desired pressure, and a collection vessel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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